Cas no 81261-93-0 (2-N-(4-Aminophenyl)amino-4,6-dimethylpyrimidine)

• Product Name: 2-N-(4-Aminophenyl)amino-4,6-dimethylpyrimidine
• CAS No: 81261-93-0
• MF: C₁₂H₁₄N₄
• MW: 214.266361713409
• MDL: MFCD00202977
• CID: 720245
• PubChem ID: 735909
• Update Time: 2024-10-27

2-N-(4-Aminophenyl)amino-4,6-dimethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• N1-(4,6-Dimethylpyrimidin-2-yl)benzene-1,4-diamine
• N-(4,6-DIMETHYLPYRIMIDIN-2-YL)BENZENE-1,4-DIAMINE
• 2-[N-(4-AMINOPHENYL)AMINO]-4,6-DIMETHYLPYRIMIDINE
• 6-(TRIFLUOROMETHYL)NICOTINAMIDOXIME
• 1,4-Benzenediamine,N1-(4,6-dimethyl-2-pyrimidinyl)-
• 6-(Trifluoromethyl)pyridine-3-amidoxime
• N-(4-Aminophenyl)-4,6-dimethyl-2-pyrimidinamine
• N-(4,6-Dimethyl-2-pyrimidinyl)-1,4-benzenediamine
• 1,4-Benzenediamine, N-(4,6-dimethyl-2-pyrimidinyl)- (9CI)
• N1-(4,6-Dimethyl-2-pyrimidinyl)-1,4-benzenediamine (ACI)
• 1,4-Benzenediamine N1-(4,6-dimethyl-2-pyrimidinyl)-
• 1-N-(4,6-Dimethylpyrimidin-2-yl)benzene-1,4-diamine
• N-(4-Aminophenyl)-4,6-dimethylpyrimidin-2-ylamine
• Peakdale1_000018
• DB-056506
• CS-0317153
• GRY
• 4-N-(4,6-dimethylpyrimidin-2-yl)benzene-1,4-diamine
• AKOS002674902
• SCHEMBL4816252
• SB57859
• G72333
• SR-01000385173-1
• PS-5746
• 81261-93-0
• SR-01000385173
• MFCD00202977
• HMS518A18
• 2-[N-(4-aminophenyl)amino]-4,6-dimethylpyrimidine, AldrichCPR
• NS00133113
• 2-N-(4-Aminophenyl)amino-4,6-dimethylpyrimidine

• MDL： MFCD00202977
• Inchi： 1S/C12H14N4/c1-8-7-9(2)15-12(14-8)16-11-5-3-10(13)4-6-11/h3-7H,13H2,1-2H3,(H,14,15,16)
• InChI Key： SFVBOQCTJBQABR-UHFFFAOYSA-N
• SMILES： N1C(C)=CC(C)=NC=1NC1C=CC(N)=CC=1

Computed Properties

• Exact Mass: 214.12200
• Monoisotopic Mass: 214.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• Density: 1.212
• Melting Point: 192-195°C
• Boiling Point: 429.9°C at 760 mmHg
• Flash Point: 213.8°C
• Refractive Index: 1.665
• PSA: 63.83000
• LogP: 3.07340

2-N-(4-Aminophenyl)amino-4,6-dimethylpyrimidine Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38-36-34
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38